2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol

• IUPAC Name: 2-[2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl]-5-methoxyphenol
• InChI: InChI=1S/C19H19N3O4/c1-3-25-15-6-4-5-7-16(15)26-17-11-21-19(20)22-18(17)13-9-8-12(24-2)10-14(13)23/h4-11,23H,3H2,1-2H3,(H2,20,21,22)
• InChI Key: UJBYEDYTIDYJBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OC)O)N
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol, also known as A-674563, is a selective inhibitor of Akt1, a protein kinase that plays a role in cell growth, survival, and metabolism. The compound has been widely studied for its potential applications in cancer therapy and other diseases.

Scientific Research Applications

Antifungal Applications

Research by Jafar et al. (2017) on derivatives of pyrimidine demonstrates their effectiveness as antifungal agents, particularly against types of Aspergillus fungi. This study highlights the potential of such compounds in developing new antifungal treatments, showcasing the biological activity of pyrimidine derivatives against fungal pathogens (Jafar et al., 2017).

Aldose Reductase Inhibition and Antioxidant Activity

The work of La Motta et al. (2007) investigates 2-Phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives for their ability to inhibit aldose reductase (ALR2), with some derivatives showing significant inhibitory potency. Furthermore, these compounds exhibit notable antioxidant activities, suggesting their potential in treating conditions related to oxidative stress and enzyme inhibition (La Motta et al., 2007).

Antiviral Research

Pyrimidine derivatives have been explored for their antiviral properties, especially in the context of HIV and SARS-CoV-2. Hocková et al. (2003) demonstrated that certain 5-substituted 2,4-diaminopyrimidine derivatives could significantly inhibit retrovirus replication, offering insights into potential antiretroviral therapies (Hocková et al., 2003). Additionally, Rane et al. (2020) identified pyrimidine derivatives capable of disrupting the interaction between the SARS-CoV-2 spike glycoprotein and the human ACE2 receptor, highlighting a novel approach to preventing virus entry and infection (Rane et al., 2020).

Novel Synthetic Applications

The synthesis of novel compounds with potential therapeutic benefits is a significant area of research for pyrimidine derivatives. For example, the synthesis of 1,5‐dihydro‐5‐(4‐methoxyphenyl)‐4H‐pyrazolo[3,4‐d]pyrimidin‐4‐ones and their derivatives offers new possibilities for the development of drugs with anti-inflammatory and analgesic properties (Finlander & Pedersen, 1985).